Cas no 89782-90-1 ((3-Methoxyphenyl)methanesulfonamide)

• Product Name: (3-Methoxyphenyl)methanesulfonamide
• CAS No: 89782-90-1
• MF: C₈H₁₁NO₃S
• MW: 201.242841005325
• MDL: MFCD16671946
• CID: 589243
• PubChem ID: 13266263
• Update Time: 2025-05-22

(3-Methoxyphenyl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenemethanesulfonamide, 3-methoxy-
• (3-Methoxyphenyl)methanesulfonamide
• 1-(3-methoxyphenyl)methanesulfonamide
• m-methoxylbenzylsulfonamide
• JAXGHWSNOWHPCX-UHFFFAOYSA-N
• NE28509
• AK152005
• SY114875
• ST24034409
• Z1095020562
• 3-Methoxybenzenemethanesulfonamide (ACI)
• SB78245
• MFCD16671946
• DS-7134
• F20094
• SCHEMBL3588710
• DTXSID40533165
• AKOS011363876
• Z954606354
• 3-Methoxybenzenemethanesulfonamide
• 89782-90-1
• EN300-133680
• CS-0061989

• MDL： MFCD16671946
• Inchi： 1S/C8H11NO3S/c1-12-8-4-2-3-7(5-8)6-13(9,10)11/h2-5H,6H2,1H3,(H2,9,10,11)
• InChI Key： JAXGHWSNOWHPCX-UHFFFAOYSA-N
• SMILES： O=S(CC1C=C(OC)C=CC=1)(N)=O

Computed Properties

• Exact Mass: 201.04596439g/mol
• Monoisotopic Mass: 201.04596439g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 77.8

Experimental Properties

• Color/Form: No data available
• Density: 1.3±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 382.9±44.0 °C at 760 mmHg
• Flash Point: 185.4±28.4 °C

(3-Methoxyphenyl)methanesulfonamide Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on (3-Methoxyphenyl)methanesulfonamide

Comprehensive Overview of (3-Methoxyphenyl)methanesulfonamide (CAS No. 89782-90-1): Properties, Applications, and Industry Insights

(3-Methoxyphenyl)methanesulfonamide (CAS No. 89782-90-1) is a specialized organic compound gaining attention in pharmaceutical and chemical research due to its unique structural features. This sulfonamide derivative, characterized by a methoxybenzyl group, serves as a versatile intermediate in synthetic chemistry. Its molecular formula, C₈H₁₁NO₃S, and precise chemical structure make it valuable for designing bioactive molecules, particularly in drug discovery targeting enzyme inhibition and receptor modulation.

Recent studies highlight the compound’s role in developing small-molecule therapeutics, aligning with the growing demand for precision medicine. Researchers are exploring its potential in neurodegenerative disease research, where sulfonamide-based compounds show promise in modulating protein aggregation. The 3-methoxy substitution enhances lipid solubility, a critical factor for blood-brain barrier permeability—a hot topic in CNS drug development forums and AI-driven literature searches.

From a synthetic perspective, (3-Methoxyphenyl)methanesulfonamide is synthesized via nucleophilic substitution of 3-methoxybenzyl chloride with sulfonamide groups. This process, optimized for high-yield production, is frequently discussed in green chemistry circles due to evolving solvent-free methodologies. Analytical techniques like HPLC purity analysis (≥98%) and NMR spectroscopy confirm its structural integrity, addressing quality concerns raised in pharmaceutical QA/QC discussions.

The compound’s physicochemical properties—including a melting point range of 110–112°C and moderate water solubility—make it suitable for formulation development. These characteristics are often queried in chemical databases alongside structure-activity relationship (SAR) studies. Notably, its sulfonamide moiety enables hydrogen bonding, a key feature in molecular docking simulations frequently mentioned in computational chemistry publications.

Industry trends reveal rising interest in sulfonamide derivatives as antibacterial alternatives amid antibiotic resistance concerns. While 89782-90-1 itself isn’t antimicrobial, its scaffold inspires new chemical entities—a focus area in FDA fast-tracked drugs. Patent analyses show applications in kinase inhibitor designs, particularly for cancer immunotherapy adjuvants, reflecting its relevance in oncology research hotspots.

Environmental and regulatory compliance data indicate this compound falls outside restricted substance lists, making it accessible for global supply chains. Storage recommendations (2–8°C, inert atmosphere) align with standard laboratory chemical handling protocols—a frequent search query among research technicians. Suppliers typically provide certificates of analysis (CoA) with batch-specific impurity profiles, addressing GMP compliance requirements.

Emerging applications include material science, where its aromatic system facilitates polymeric cross-linking. This intersects with biodegradable plastics research—a trending topic in sustainability initiatives. The compound’s UV absorption at 280 nm also makes it useful for photostability studies in cosmetic preservative development, another area seeing increased SEO traffic.

For custom synthesis inquiries, technical specifications often requested include: chromatographic purity, residual solvent levels (per ICH guidelines), and isotopic labeling options for tracer studies. These parameters dominate contract research organization (CRO) RFPs, reflecting industry needs for tailor-made intermediates in drug discovery pipelines.